molecular formula C12H14 B167512 1,4-Diisopropenylbenzene CAS No. 1605-18-1

1,4-Diisopropenylbenzene

Cat. No. B167512
CAS RN: 1605-18-1
M. Wt: 158.24 g/mol
InChI Key: ZENYUPUKNXGVDY-UHFFFAOYSA-N
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Description

1,4-Diisopropenylbenzene, also known as 1,4-Bis(1-methylethyl)benzene or 1,4-bis(propan-2-yl)benzene, is an organic compound with the molecular formula C12H18 . It is one of the three isomeric diisopropylbenzenes .


Synthesis Analysis

1,4-Diisopropenylbenzene is typically synthesized by the dehydrogenation of diisopropylbenzene . This process involves the use of various Lewis acids, such as aluminium trichloride, as catalysts . The process also includes a step for the separation of diisopropenylbenzene from impurities and for recycling some of the impurities .


Molecular Structure Analysis

The molecular structure of 1,4-Diisopropenylbenzene consists of a benzene ring with two isopropyl groups attached at the 1 and 4 positions . The average mass of the molecule is 162.271 Da, and the monoisotopic mass is 162.140854 Da .


Chemical Reactions Analysis

Diisopropylbenzenes, including 1,4-Diisopropenylbenzene, can undergo various chemical reactions. For instance, they can be prepared and transformed by transalkylation reactions . In these reactions, triisopropylbenzenes are converted back to diisopropylbenzenes upon treatment with benzene or monoisopropylbenzene . These transformations are catalyzed by Lewis acids .


Physical And Chemical Properties Analysis

1,4-Diisopropenylbenzene is a colorless liquid . It has a melting point of 65°C and a boiling point of 46-48℃ at 0.07 Torr . It is soluble in acetone but is practically insoluble in water .

Scientific Research Applications

Chemical Synthesis

“1,4-Diisopropenylbenzene” is used as an intermediate in the synthesis of various chemical compounds . It plays a crucial role in the production of stabilizers, polymers, and synthetic lubricants .

Hydroperoxide Production

This compound is used in the production of hydroperoxides . Hydroperoxides are used in a variety of applications, including as initiators in polymerizations and as precursors to other useful compounds.

Trivalent Actinide-Lanthanide Separation

“1,4-Diisopropenylbenzene” is used in the Trivalent Actinide-Lanthanide Separation by Phosphorus reagent Extraction from Aqueous Komplexes (TALSPEAK) process . This process is used for separating trivalent lanthanides from trivalent actinide cations .

Material Science

In the field of material science, “1,4-Diisopropenylbenzene” is used as a monomer in the production of various polymers . These polymers can have a wide range of applications, from construction materials to medical devices.

Organic Chemistry Research

As an organic compound with the molecular formula C12H14 , “1,4-Diisopropenylbenzene” is often used in organic chemistry research and education. Its structure and properties can be studied to understand various aspects of organic chemistry.

Commercial Production

“1,4-Diisopropenylbenzene” is commercially produced and sold by various chemical companies for use in research and industrial applications . It is typically sold in a solid state and needs to be stored under inert gas at a temperature between 0-10°C .

Safety and Hazards

1,4-Diisopropenylbenzene is classified as a combustible liquid . It can cause skin and eye irritation and may cause respiratory irritation . It is also considered very toxic to aquatic life with long-lasting effects .

Future Directions

1,4-Diisopropenylbenzene is of interest as a precursor to the respective dihydroxylbenzene derivatives, which exploits the Hock rearrangements . All three isomers form hydroperoxides, which are of interest as radical initiators for polymerization .

properties

IUPAC Name

1,4-bis(prop-1-en-2-yl)benzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14/c1-9(2)11-5-7-12(8-6-11)10(3)4/h5-8H,1,3H2,2,4H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZENYUPUKNXGVDY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=C)C1=CC=C(C=C1)C(=C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID6038794
Record name 1,4-Bis(1-methylethenyl)benzene
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Molecular Weight

158.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1,4-Diisopropenylbenzene

CAS RN

1605-18-1
Record name 1,4-Diisopropenylbenzene
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Record name 1,4-Diisopropenylbenzene
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Record name 1,4-Diisopropenylbenzene
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Record name Benzene, 1,4-bis(1-methylethenyl)-
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Record name 1,4-Bis(1-methylethenyl)benzene
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Record name 1,4-bis(1-methylvinyl)benzene
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Record name 1,4-DIISOPROPENYLBENZENE
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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